N-[2-(4-methoxyphenyl)ethyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine

• IUPAC Name: N-[2-(4-methoxyphenyl)ethyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine
• InChI: InChI=1S/C15H17N5O/c1-11-18-19-15-14(17-9-10-20(11)15)16-8-7-12-3-5-13(21-2)6-4-12/h3-6,9-10H,7-8H2,1-2H3,(H,16,17)
• InChI Key: PWSUERYDMUSETI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2NCCC3=CC=C(C=C3)OC
• Molecular Formula: C15H17N5O
• Molecular Weight: 283.33 g/mol

Description

“N-[2-(4-methoxyphenyl)ethyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

N-MEPTA has been widely studied for its potential applications in a variety of scientific research areas. It has been used as a reagent in a range of organic synthesis reactions, including the synthesis of a variety of heterocyclic compounds. N-MEPTA has also been investigated for its potential use as a catalyst in the synthesis of organic compounds, and as a potential inhibitor of enzymes such as cytochrome P450. Additionally, this compound has been studied for its potential applications in the treatment of cancer, as well as its potential use as an anti-inflammatory agent.

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been synthesized as potential antiviral and antimicrobial agents .

Mode of Action

It is known that similar compounds have shown promising antiviral activity and exhibit antibacterial and/or antifungal activities . The new compounds were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol .

Biochemical Pathways

Similar compounds have been reported to intercalate dna , which could potentially affect various biochemical pathways.

Result of Action

Similar compounds have been reported to upregulate the pro-apoptotic bcl-2-associated x protein (bax) and caspase-3 and -9 and downregulate the pro-oncogenic cell survival bcl-2 protein .

Advantages and Limitations for Lab Experiments

N-MEPTA is a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. Additionally, this compound is relatively easy to synthesize, and its synthesis can be carried out in a relatively short period of time. However, this compound is also relatively expensive, which may limit its use in some laboratory experiments.

Future Directions

Given the potential applications of N-MEPTA in a variety of scientific research areas, there are a number of potential future directions for research into this compound. These include further investigations into its potential use as an anti-inflammatory agent, its potential use as an inhibitor of enzymes such as cytochrome P450, and its potential use as a catalyst in organic synthesis reactions. Additionally, further research into the exact mechanism of action of this compound could lead to a better understanding of its biochemical and physiological effects, as well as its potential applications in the treatment of cancer.

Synthesis Methods

N-MEPTA can be synthesized through a process known as a ‘one-pot reaction’. This involves the combination of a variety of reagents, including 4-methoxyphenylacetic acid, 3-methyl-1,2,4-triazole, and sodium hydroxide, in a single reaction vessel. The reaction is typically carried out at a temperature of approximately 150°C for a period of 1-2 hours. After this, the reaction mixture is filtered and the resulting product is purified using a variety of techniques, such as column chromatography and recrystallization.